Cas no 1912-66-9 ((3beta,5alpha,9beta)-14-methyl-9,19-cyclocholestan-3-ol)

• Product Name: (3beta,5alpha,9beta)-14-methyl-9,19-cyclocholestan-3-ol
• CAS No: 1912-66-9
• MF: C₂₈H₄₈O
• MW: 400.680129051209
• CID: 1384616
• PubChem ID: 441832
• Update Time: 2025-04-20

(3beta,5alpha,9beta)-14-methyl-9,19-cyclocholestan-3-ol Chemical and Physical Properties

Names and Identifiers

• (3beta,5alpha,9beta)-14-methyl-9,19-cyclocholestan-3-ol
• 9,19-cyclocholestan-3-ol, 14-methyl-, (3beta,5alpha,9beta)-
• 14-Methyl-9β,19-cyclo-5α-cholestan-3β-ol
• Pollinastanol
• Q27108041
• CHEBI:8286
• (1S,3R,6S,8S,11S,12S,15R,16R)-12,16-dimethyl-15-[(2R)-6-methylheptan-2-yl]pentacyclo[9.7.0.01,3.03,8.012,16]octadecan-6-ol
• C08833
• CHEMBL225858
• 14-Methyl-9beta,19-cyclo-5alpha-cholestan-3beta-ol
• AC1L9BQE
• DTXSID60331640
• 1912-66-9

• Inchi： 1S/C28H48O/c1-19(2)7-6-8-20(3)23-12-13-26(5)24-10-9-21-17-22(29)11-14-27(21)18-28(24,27)16-15-25(23,26)4/h19-24,29H,6-18H2,1-5H3/t20-,21+,22+,23-,24+,25-,26+,27-,28+/m1/s1
• InChI Key： HXQRIQXPGMPSRW-WVVGHYSUSA-N
• SMILES： O[C@H]1CC[C@@]23[C@H](C1)CC[C@H]1[C@]4(C)CC[C@H]([C@H](C)CCCC(C)C)[C@@]4(C)CC[C@@]21C3

Computed Properties

• Exact Mass: 400.370516150g/mol
• Monoisotopic Mass: 400.370516150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 3-beta-hydroxysteroids